Cas no 1247450-79-8 (3-methyl-4-(3-methylpyrrolidin-1-yl)benzonitrile)

• Product Name: 3-methyl-4-(3-methylpyrrolidin-1-yl)benzonitrile
• CAS No: 1247450-79-8
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 4580463
• PubChem ID: 61226819
• Update Time: 2025-05-23

3-methyl-4-(3-methylpyrrolidin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(3-methylpyrrolidin-1-yl)benzonitrile
• Benzonitrile, 3-methyl-4-(3-methyl-1-pyrrolidinyl)-

• Inchi： 1S/C13H16N2/c1-10-5-6-15(9-10)13-4-3-12(8-14)7-11(13)2/h3-4,7,10H,5-6,9H2,1-2H3
• InChI Key： NARAHNAVWNUYDQ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N2CCC(C)C2)C(C)=C1

Additional information on 3-methyl-4-(3-methylpyrrolidin-1-yl)benzonitrile

3-Methyl-4-(3-Methylpyrrolidin-1-yl)Benzonitrile: A Comprehensive Overview

3-Methyl-4-(3-Methylpyrrolidin-1-yl)Benzonitrile, also known by its CAS number 1247450-79-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of benzonitriles, which are widely used in organic synthesis, pharmaceuticals, and agrochemicals. The structure of this compound comprises a benzonitrile moiety with a methyl group at the 3-position and a 3-methylpyrrolidine substituent at the 4-position, making it a valuable molecule for further exploration.

The synthesis of 3-Methyl-4-(3-Methylpyrrolidin-1-yl)Benzonitrile involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this molecule, making it more accessible for large-scale production.

One of the most promising applications of 3-Methyl-4-(3-Methylpyrrolidin-1-yl)Benzonitrile lies in its potential as a building block for drug discovery. The presence of the benzonitrile group provides a versatile platform for further functionalization, while the pyrrolidine ring introduces unique steric and electronic properties that can enhance bioavailability and target specificity. Recent studies have demonstrated its utility in the development of novel kinase inhibitors, which are critical for treating various cancers and inflammatory diseases.

In addition to its pharmaceutical applications, this compound has also found relevance in agrochemical research. The pyrrolidine moiety is known to enhance the stability and bioactivity of agrochemicals, making this compound a potential candidate for developing new pesticides and herbicides. Furthermore, its ability to act as a chiral auxiliary in asymmetric synthesis has opened new avenues for producing enantiomerically pure compounds, which are essential for modern drug development.

The structural versatility of 3-Methyl-4-(3-Methylpyrrolidin-1-yl)Benzonitrile has also made it an attractive molecule for materials science applications. Recent research has explored its use as a precursor for synthesizing advanced polymers and nanomaterials with tailored properties. For example, its incorporation into polymer networks has been shown to improve mechanical strength and thermal stability, making it suitable for high-performance applications in electronics and aerospace industries.

From an environmental perspective, the synthesis and application of 3-Methyl-4-(3-Methylpyrrolidin-1-yi)Benzonitrile have been evaluated for their sustainability metrics. Green chemistry principles have been increasingly integrated into its production processes, with efforts focused on reducing waste generation, minimizing energy consumption, and utilizing renewable feedstocks. These advancements underscore the commitment to developing eco-friendly chemical technologies that align with global sustainability goals.

In conclusion, 3-Methyl-4-(3-Methylpyrrolidin-1-yi)Benzonitrile, CAS number 1247450-79-8, represents a multifaceted compound with diverse applications across pharmaceuticals, agrochemicals, materials science, and beyond. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions to complex challenges in these fields. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in shaping future advancements in chemistry and related disciplines.